Cas no 1261438-18-9 (2-Amino-3-methoxyphenylacetonitrile)

• Product Name: 2-Amino-3-methoxyphenylacetonitrile
• CAS No: 1261438-18-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4960626
• Update Time: 2025-06-10

2-Amino-3-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methoxyphenylacetonitrile

• Inchi： 1S/C9H10N2O/c1-12-8-4-2-3-7(5-6-10)9(8)11/h2-4H,5,11H2,1H3
• InChI Key： SKNHHDRJKSJLHJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CC#N)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 0.9
• Topological Polar Surface Area: 59

Additional information on 2-Amino-3-methoxyphenylacetonitrile

Introduction to 2-Amino-3-methoxyphenylacetonitrile (CAS No. 1261438-18-9)

2-Amino-3-methoxyphenylacetonitrile, with the chemical formula C₈H₇NO₂ and CAS number 1261438-18-9, is a versatile intermediate in organic synthesis that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound serves as a crucial building block for the development of various bioactive molecules, including pharmacophores that exhibit promising biological activities. Its unique structural features, comprising an amino group, a methoxy group, and a nitrile functional group on a phenyl ring, make it highly reactive and adaptable for further chemical modifications.

The synthesis and applications of 2-amino-3-methoxyphenylacetonitrile have been extensively studied due to its role in constructing complex molecular architectures. Researchers have explored its utility in the preparation of heterocyclic compounds, which are widely prevalent in medicinal chemistry. The presence of both electron-donating (amino and methoxy groups) and electron-withdrawing (nitrile group) functionalities allows for diverse reactivity patterns, making it an invaluable scaffold for drug discovery efforts.

In recent years, the pharmaceutical industry has shown particular interest in derivatives of 2-amino-3-methoxyphenylacetonitrile due to their potential therapeutic effects. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitrile group can be further converted into carboxylic acids or amides, expanding its utility in medicinal chemistry libraries. Additionally, the methoxy-substituted phenyl ring enhances lipophilicity, improving membrane permeability—a key factor in drug bioavailability.

Advances in computational chemistry have further highlighted the significance of 2-amino-3-methoxyphenylacetonitrile as a lead compound. Molecular modeling studies suggest that modifications at the amino and methoxy positions can fine-tune binding interactions with biological targets. This has led to the development of novel algorithms that predict optimal substituents for enhancing potency and selectivity. Such computational approaches are accelerating the discovery of new drug candidates derived from this intermediate.

The agrochemical sector has also leveraged 2-amino-3-methoxyphenylacetonitrile for developing advanced pesticides and herbicides. Its structural motifs are found in several commercially available agrochemicals that exhibit high efficacy against pests while maintaining environmental safety. Researchers are exploring greener synthetic routes to produce this compound sustainably, aligning with global efforts to reduce the ecological footprint of chemical manufacturing.

Recent breakthroughs in biocatalysis have opened new avenues for utilizing 2-amino-3-methoxyphenylacetonitrile. Enzymatic methods offer a more sustainable alternative to traditional synthetic pathways by reducing waste generation and energy consumption. For example, transaminases have been employed to introduce amino groups with high selectivity, enabling the production of enantiomerically pure derivatives—a critical requirement for many pharmaceuticals.

The role of 2-amino-3-methoxyphenylacetonitrile in material science is another emerging field of interest. Its ability to form coordination complexes with metal ions makes it useful in designing functional materials for catalysis and sensing applications. These complexes exhibit unique electronic properties that can be harnessed for developing next-generation technologies.

In conclusion, 2-amino-3-methoxyphenylacetonitrile (CAS No. 1261438-18-9) is a multifaceted compound with broad applications across multiple industries. Its structural versatility, coupled with recent advancements in synthetic methodologies and computational tools, positions it as a cornerstone intermediate in modern chemical research. As scientific exploration continues, this compound is expected to play an even more pivotal role in shaping future developments in pharmaceuticals, agrochemicals, and materials science.